Cas no 2749464-58-0 (8-Methyl-1,8-nonanediamine)

• Product Name: 8-Methyl-1,8-nonanediamine
• CAS No: 2749464-58-0
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 6399793
• Update Time: 2025-08-03

8-Methyl-1,8-nonanediamine Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1,8-nonanediamine

• Inchi： 1S/C10H24N2/c1-10(2,12)8-6-4-3-5-7-9-11/h3-9,11-12H2,1-2H3
• InChI Key： JQXCWNNWLZQDDE-UHFFFAOYSA-N
• SMILES： C(N)CCCCCCC(C)(N)C

Experimental Properties

• Density: 0.857±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 256.9±8.0 °C(Predicted)
• pka: 10.69±0.25(Predicted)

Additional information on 8-Methyl-1,8-nonanediamine

8-Methyl-1,8-nonanediamine: A Comprehensive Overview

8-Methyl-1,8-nonanediamine (CAS No. 2749464-58-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 1,8-diamino-8-methylnonane, belongs to the family of diamines, which are essential building blocks in polymer synthesis and other chemical processes. The nonane backbone of this molecule provides a unique structure that enables its use in a wide range of industrial and research applications.

The molecular structure of 8-Methyl-1,8-nonanediamine consists of a nine-carbon chain with two amine groups located at the first and eighth positions. The presence of a methyl group at the eighth carbon introduces steric effects that can influence the compound's reactivity and physical properties. This structure makes it particularly useful in the synthesis of polyamides, polyurethanes, and other high-performance polymers. Recent studies have highlighted its role in the development of advanced materials with tailored mechanical and thermal properties.

One of the most notable applications of 8-Methyl-1,8-nonanediamine is in the field of polymer chemistry. Researchers have demonstrated its ability to form high-strength fibers when used as a monomer in polyamide synthesis. These fibers exhibit excellent tensile strength and durability, making them ideal for use in aerospace, automotive, and textile industries. Furthermore, the compound's ability to participate in step-growth polymerization reactions has led to its incorporation into thermoplastic polyurethanes (TPUs), which are widely used in manufacturing flexible and wear-resistant materials.

In addition to its role in polymer synthesis, 8-Methyl-1,8-nonanediamine has gained attention for its potential in bio-related applications. Recent studies have explored its use as a precursor for biodegradable polymers, which are increasingly sought after due to environmental concerns. The compound's ability to form amphiphilic structures has also made it a candidate for drug delivery systems, where it can serve as a scaffold for encapsulating therapeutic agents.

The synthesis of 8-Methyl-1,8-nonanediamine typically involves multi-step chemical processes that require precise control over reaction conditions. One common method involves the alkylation of 1-amino-2-propanol followed by subsequent transformations to introduce the second amine group and the methyl substituent. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly production methods, reducing waste and energy consumption.

From an environmental perspective, the development of sustainable production methods for 8-Methyl-1,8-nonanediamine aligns with global efforts to promote green chemistry. Researchers have explored the use of renewable feedstocks and enzymatic catalysts to synthesize this compound, reducing its ecological footprint while maintaining its high performance characteristics.

In conclusion, 8-Methyl-1,8-nonanediamine (CAS No. 2749464-58-0) is a pivotal compound in modern chemistry with diverse applications across multiple industries. Its unique molecular structure and versatile reactivity make it an invaluable tool in polymer synthesis, material science, and bio-related technologies. As research continues to uncover new applications and sustainable production methods for this compound, its role in advancing technological innovations is expected to grow significantly.